Cas no 1805342-42-0 (4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine
• CAS No: 1805342-42-0
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4926272
• Update Time: 2025-05-21

4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-1-4-5(7(10)11)6(12)3(9)2-13-4/h2,7H,1H2,(H2,12,13)
• InChI Key： ILZPZDAYBDUFBR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)C(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine

4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine, with CAS No. 1805342-42-0, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring with multiple substituents: an amino group at position 4, a chlorine atom at position 5, a chloromethyl group at position 2, and a difluoromethyl group at position 3. These substituents confer the molecule with distinct chemical and physical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the design of bioactive molecules with specific therapeutic targets. The presence of the amino group in this compound introduces nucleophilic properties, which can be exploited in various chemical reactions. Meanwhile, the chloromethyl and difluoromethyl groups enhance the molecule's stability and reactivity, making it suitable for use in complex synthetic pathways. Researchers have also explored the potential of this compound as a precursor for synthesizing more intricate structures with enhanced biological activity.

In the context of agrochemicals, 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo nucleophilic substitution reactions has been leveraged to develop compounds with improved efficacy against various pests and weeds. Moreover, the presence of fluorinated groups in the molecule contributes to its resistance to degradation under environmental conditions, ensuring prolonged activity in agricultural applications.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of pyridine derivatives like this one. For instance, the use of palladium catalysts has facilitated cross-coupling reactions that are critical for constructing complex pyridine-based frameworks.

In terms of biological activity, pyridine derivatives such as this compound have been investigated for their potential as kinase inhibitors, which are crucial targets in cancer therapy. The amino group in the molecule can act as a hydrogen bond donor, enhancing its binding affinity to protein targets. Additionally, computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability.

The integration of multiple functional groups in this molecule also makes it an attractive candidate for materials science applications. For example, its ability to form coordination bonds with metal ions has been explored for use in constructing metal-organic frameworks (MOFs) and other advanced materials. These applications underscore the versatility of pyridine derivatives like CAS No. 1805342-42-0 in addressing diverse scientific challenges.

In conclusion, 4-Amino-5-chloro-2-(chloromethyl)-3-(difluoromethyl)pyridine is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As ongoing research continues to uncover new applications for this compound, its role as a key building block in modern chemistry is likely to grow even further.